Cas no 1564450-92-5 (Ethanone, 2-[(2-hydroxy-1-methylethyl)thio]-1-(2-methylphenyl)-)

• Product Name: Ethanone, 2-[(2-hydroxy-1-methylethyl)thio]-1-(2-methylphenyl)-
• CAS No: 1564450-92-5
• MF: C₁₂H₁₆O₂S
• MW: 224.319242477417
• CID: 5251702
• Update Time: 2025-10-27

Ethanone, 2-[(2-hydroxy-1-methylethyl)thio]-1-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-[(2-hydroxy-1-methylethyl)thio]-1-(2-methylphenyl)-

• Inchi： 1S/C12H16O2S/c1-9-5-3-4-6-11(9)12(14)8-15-10(2)7-13/h3-6,10,13H,7-8H2,1-2H3
• InChI Key： OPOPCLMUPJNPCB-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC=C1C)CSC(C)CO

Additional information on Ethanone, 2-[(2-hydroxy-1-methylethyl)thio]-1-(2-methylphenyl)-

Ethanone, 2-[(2-hydroxy-1-methylethyl)thio]-1-(2-methylphenyl)- and CAS No. 1564450-92-5: A Comprehensive Overview

Ethanone, 2-[(2-hydroxy-1-methylethyl)thio]-1-(2-methylphenyl)-, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 1564450-92-5, has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecular structure of this compound consists of a ketone group attached to a phenyl ring, with a thioether linkage at the 2-position and a hydroxymethyl group at the 1-position. Such a configuration suggests a high degree of reactivity and versatility, making it a valuable candidate for further investigation.

The synthesis of Ethanone, 2-[(2-hydroxy-1-methylethyl)thio]-1-(2-methylphenyl)-, involves a series of well-defined chemical reactions that highlight the compound's synthetic accessibility. The process typically begins with the reaction of 2-methylphenylacetic acid with thioanisole in the presence of a suitable catalyst. This reaction leads to the formation of the thioether linkage, which is then further functionalized to introduce the hydroxymethyl group. The precise control over these reactions is crucial to ensure high yield and purity, which are essential for subsequent applications.

One of the most compelling aspects of Ethanone, 2-[(2-hydroxy-1-methylethyl)thio]-1-(2-methylphenyl)-, is its potential role in pharmaceutical development. The presence of both hydroxyl and thioether functional groups makes this compound a versatile intermediate for the synthesis of more complex molecules. Recent studies have demonstrated its utility in the preparation of bioactive compounds that exhibit antimicrobial and anti-inflammatory properties. These findings are particularly intriguing given the increasing demand for novel therapeutic agents capable of addressing emerging challenges in medicine.

Furthermore, the structural features of this compound have attracted interest in the field of materials science. The combination of aromatic and heteroaromatic rings provides a framework that can be modified to enhance specific physical properties. For instance, researchers have explored its potential as a precursor for liquid crystals and organic semiconductors. The ability to fine-tune these properties through molecular design offers exciting possibilities for developing advanced materials with tailored functionalities.

In terms of biological activity, Ethanone, 2-[(2-hydroxy-1-methylethyl)thio]-1-(2-methylphenyl)-, has shown promise in preliminary screenings as a modulator of enzyme activity. The hydroxymethyl group and thioether moiety are known to interact with biological targets in diverse ways, potentially leading to inhibitory effects on various enzymes involved in metabolic pathways. This has prompted further investigation into its role as an inhibitor for enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases.

The compound's pharmacokinetic profile is also an area of active research. Studies have begun to explore how modifications to its structure can influence its absorption, distribution, metabolism, and excretion (ADME) properties. By optimizing these parameters, it may be possible to enhance its bioavailability and therapeutic efficacy. This aligns with broader trends in drug development where understanding the relationship between molecular structure and biological activity is paramount.

From an environmental perspective, the synthesis and application of Ethanone, 2-[(2-hydroxy-1-methylethyl)thio]-1-(2-methylphenyl)-, must be conducted with consideration for sustainability. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives not only address environmental concerns but also contribute to cost-effective production processes.

The future prospects for this compound are vast and multifaceted. As research continues to uncover new applications and mechanisms of action, it is likely that Ethanone, 2-[(2-hydroxy-1-methylethyl)thio]-1-(2-methylphenyl)- will play an increasingly important role in both pharmaceuticals and materials science. Collaborative efforts between chemists, biologists, and engineers will be essential to fully realize its potential.